Cas no 2760889-78-7 (3-Methylamino-cyclopentanol hydrochloride)

• Product Name: 3-Methylamino-cyclopentanol hydrochloride
• CAS No: 2760889-78-7
• MF: C₆H₁₄ClNO
• MW: 151.63
• MDL: MFCD34602410
• CID: 5088196
• Update Time: 2025-10-28

3-Methylamino-cyclopentanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Methylamino-cyclopentanol hydrochloride

• MDL： MFCD34602410
• Inchi： 1S/C6H13NO.ClH/c1-7-5-2-3-6(8)4-5;/h5-8H,2-4H2,1H3;1H
• InChI Key： WCAPYVXXQHSVGO-UHFFFAOYSA-N
• SMILES： C1C(O)CCC1NC.Cl

Additional information on 3-Methylamino-cyclopentanol hydrochloride

Introduction to 3-Methylamino-cyclopentanol hydrochloride (CAS No. 2760889-78-7)

3-Methylamino-cyclopentanol hydrochloride (CAS No. 2760889-78-7) is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This compound, characterized by its cyclopentane ring substituted with a methylamino group and hydrochloride salt form, possesses intriguing pharmacological properties that make it a promising candidate for further exploration in drug development. The hydrochloride salt enhances its solubility and stability, making it more suitable for various biochemical and pharmacological studies.

The molecular structure of 3-Methylamino-cyclopentanol hydrochloride contributes to its potential biological activity. The presence of the amino group and the cyclopentane core suggests possible interactions with biological targets, such as enzymes and receptors. Recent studies have highlighted the importance of cyclic amines in medicinal chemistry due to their ability to mimic natural biomolecules and enhance binding affinity. This compound’s structural motif is reminiscent of several bioactive scaffolds found in natural products and synthetic drugs, indicating its potential as a lead compound in drug discovery.

In the realm of medicinal chemistry, the synthesis and optimization of 3-Methylamino-cyclopentanol hydrochloride have been subjects of extensive research. The development of efficient synthetic routes is crucial for producing this compound in sufficient quantities for preclinical and clinical studies. Advanced synthetic methodologies, including catalytic hydrogenation and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These advancements not only facilitate the production process but also enable the exploration of different analogs with modified substituents.

Recent research has delved into the pharmacological profile of 3-Methylamino-cyclopentanol hydrochloride, revealing its potential therapeutic applications. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory and neurological disorders. The cyclopentane ring’s rigid structure could enhance binding specificity, while the amino group allows for further derivatization to improve pharmacokinetic properties. Such findings underscore the importance of 3-Methylamino-cyclopentanol hydrochloride as a scaffold for developing novel therapeutic agents.

The role of 3-Methylamino-cyclopentanol hydrochloride in drug development extends beyond its direct biological activity. It serves as a valuable intermediate in the synthesis of more complex molecules, allowing chemists to explore diverse structural modifications. The hydrochloride salt form not only improves handling and storage but also enhances its compatibility with various analytical techniques used in drug discovery pipelines. This versatility makes 3-Methylamino-cyclopentanol hydrochloride an indispensable tool in modern pharmaceutical research.

Advances in computational chemistry have further accelerated the investigation of 3-Methylamino-cyclopentanol hydrochloride’s pharmacological properties. Molecular modeling techniques have been employed to predict binding interactions with potential targets, providing insights into its mechanism of action. These computational studies complement experimental approaches, enabling researchers to design more targeted experiments and optimize lead compounds efficiently. The integration of computational methods with traditional wet chemistry has significantly enhanced the pace and efficiency of drug discovery projects.

The future prospects for 3-Methylamino-cyclopentanol hydrochloride are promising, with ongoing research aimed at uncovering new therapeutic applications and refining synthetic methodologies. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into clinical reality. As our understanding of biological pathways continues to evolve, compounds like 3-Methylamino-cyclopentanol hydrochloride will play a pivotal role in addressing unmet medical needs.

In conclusion, 3-Methylamino-cyclopentanol hydrochloride (CAS No. 2760889-78-7) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activity. Its synthesis, pharmacological exploration, and application as an intermediate highlight its importance in drug development. With continued research and innovation, this compound is poised to contribute to the discovery of novel therapeutic agents that could improve patient outcomes worldwide.